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Compound of Interest

Compound Name: 4-Amino-7-chloronaphthalen-1-ol

Cat. No.: B11901700 Get Quote

Disclaimer: The requested compound, 4-Amino-7-chloronaphthalen-1-ol, is not a commonly

recognized or commercially available chemical entity. This guide will instead provide a

comprehensive overview of two closely related and frequently utilized naphthalenol derivatives:

4-Amino-1-naphthol and 4-Chloro-1-naphthol. This document is intended for researchers,

scientists, and drug development professionals, offering in-depth information on their chemical

properties, experimental protocols, and relevant applications.

4-Amino-1-naphthol and its Hydrochloride Salt
4-Amino-1-naphthol is a naphthalenol derivative containing an amino group at the 4-position. It

is a versatile chemical intermediate, often used in the synthesis of dyes and pharmacologically

active molecules.[1] Due to its instability and tendency to oxidize, it is frequently supplied and

used as its more stable hydrochloride salt.[2]

Chemical Properties
The following table summarizes the key chemical and physical properties of 4-Amino-1-

naphthol and its hydrochloride salt.
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Property 4-Amino-1-naphthol
4-Amino-1-naphthol
Hydrochloride

IUPAC Name 4-Aminonaphthalen-1-ol
4-Aminonaphthalen-1-ol

hydrochloride

Synonyms 4-hydroxy-α-naphthylamine -

CAS Number 2834-90-4[1][2] 5959-56-8[3][4][5]

Molecular Formula C₁₀H₉NO[2] C₁₀H₁₀ClNO[3]

Molecular Weight 159.18 g/mol [2] 195.65 g/mol [3][4]

Appearance Needles[2] White crystals[3]

Melting Point - 273 °C (decomposes)[3][4]

Solubility Soluble in water.[6] Very soluble in water.[2]

Stability

Acquires a violet discoloration

on storage and oxidizes to 1,4-

naphthoquinone unless kept

absolutely dry.[2]

More stable than the free

base.

Experimental Protocols
A common method for the synthesis of 4-Amino-1-naphthol involves the reduction of an azo

dye precursor.[2][7]

Materials:

α-Naphthol

Sulfanilic acid dihydrate

Sodium hydroxide

Sodium hydrosulfite

Stannous chloride dihydrate
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Hydrochloric acid

Procedure:

Diazotization: Sulfanilic acid is diazotized.[7]

Coupling: The resulting diazonium salt is coupled with an alkaline solution of α-naphthol at a

low temperature to form the azo dye, Orange I.[7]

Reduction: The dye solution is warmed, and sodium hydrosulfite is added to reduce the azo

linkage, yielding crude 4-Amino-1-naphthol.[7]

Purification and Salt Formation: The crude product is dissolved in a solution of hydrochloric

acid and stannous chloride (to prevent oxidation). The hydrochloride salt is then crystallized

by the addition of concentrated hydrochloric acid and cooling.[7]

A logical diagram for the synthesis of 4-Amino-1-naphthol Hydrochloride is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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